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1,2,3,4,6,7,8-Heptachlorodibenzo-P-dioxin 1,2,3,4,6,7,8-Heptachlorodibenzo-P-dioxin 1,2,3,4,6,7,8-heptachlorodibenzo-p-dioxin is an off-white powder. Insoluble in water. (NTP, 1992)
1,2,3,4,6,7,8-Heptachlorodibenzodioxin is a polychlorinated dibenzodioxine.
Brand Name: Vulcanchem
CAS No.: 35822-46-9
VCID: VC0131705
InChI: InChI=1S/C12HCl7O2/c13-2-1-3-10(7(17)4(2)14)21-12-9(19)6(16)5(15)8(18)11(12)20-3/h1H
SMILES: C1=C2C(=C(C(=C1Cl)Cl)Cl)OC3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl
Molecular Formula: C12HCl7O2
Molecular Weight: 425.3 g/mol

1,2,3,4,6,7,8-Heptachlorodibenzo-P-dioxin

CAS No.: 35822-46-9

Reference Standards

VCID: VC0131705

Molecular Formula: C12HCl7O2

Molecular Weight: 425.3 g/mol

1,2,3,4,6,7,8-Heptachlorodibenzo-P-dioxin - 35822-46-9

CAS No. 35822-46-9
Product Name 1,2,3,4,6,7,8-Heptachlorodibenzo-P-dioxin
Molecular Formula C12HCl7O2
Molecular Weight 425.3 g/mol
IUPAC Name 1,2,3,4,6,7,8-heptachlorodibenzo-p-dioxin
Standard InChI InChI=1S/C12HCl7O2/c13-2-1-3-10(7(17)4(2)14)21-12-9(19)6(16)5(15)8(18)11(12)20-3/h1H
Standard InChIKey WCLNVRQZUKYVAI-UHFFFAOYSA-N
SMILES C1=C2C(=C(C(=C1Cl)Cl)Cl)OC3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl
Canonical SMILES C1=C2C(=C(C(=C1Cl)Cl)Cl)OC3=C(O2)C(=C(C(=C3Cl)Cl)Cl)Cl
Melting Point 264.0 °C
Physical Description 1,2,3,4,6,7,8-heptachlorodibenzo-p-dioxin is an off-white powder. Insoluble in water. (NTP, 1992)
Description 1,2,3,4,6,7,8-heptachlorodibenzo-p-dioxin is an off-white powder. Insoluble in water. (NTP, 1992)
1,2,3,4,6,7,8-Heptachlorodibenzodioxin is a polychlorinated dibenzodioxine.
Solubility Insoluble (NTP, 1992)
4.94e-12 M
Water solubility= 1.9X10-3 mg/l (measured)
Synonyms 1,2,3,4,6,7,8-Heptachlorodibenzo[b,e][1,4]dioxin; 1,2,3,4,6,7,8-Heptachlorodibenzo-p-dioxin; 1,2,3,4,6,7,8-HpCDD; D 73; HpCDD; PCDD 73;
Vapor Pressure 6.48e-11 mmHg
7.4X10-8 mm Hg (est)
PubChem Compound 37270
Last Modified Nov 11 2021
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